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Compound of Interest

Compound Name: Ethambutol, meso-

Cat. No.: B193379 Get Quote

Essential safety protocols and disposal guidelines for laboratory professionals.

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of meso-Ethambutol, a key compound in various

research applications. Adherence to these procedures is critical for ensuring personal safety

and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling meso-Ethambutol, a combination of personal protective equipment and

engineering controls is necessary to minimize exposure. All personnel should be trained on the

potential hazards and the correct use of PPE before working with this compound.

Engineering Controls:

Ventilation: Work with meso-Ethambutol in a well-ventilated area. A laboratory fume hood or

other appropriate local exhaust ventilation should be used, especially when handling the

powdered form, to minimize the inhalation of dust.[1]

Personal Protective Equipment:
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Eye Protection: Wear tightly fitting safety goggles with side-shields that conform to EN 166

(EU) or NIOSH (US) standards to protect against eye contact.[1]

Hand Protection: Impervious gloves are recommended to prevent skin contact.[2] Gloves

must be inspected prior to use and should be selected based on the specifications of EU

Directive 89/686/EEC and the standard EN 374.[1] Hands should be washed thoroughly after

handling.[2]

Respiratory Protection: If the process generates dust, a dust respirator should be used. In

situations where inhalation of the product is possible, a self-contained breathing apparatus

may be necessary.[3]

Protective Clothing: Wear a lab coat or other suitable protective clothing.[2] For bulk

processing operations or where significant contact is possible, fire/flame resistant and

impervious clothing should be worn.[1]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for meso-Ethambutol hydrochloride. It is

important to note that specific occupational exposure limits (OELs) are not readily available for

this compound.

Property Value Source

Molecular Weight 277.23 g/mole [3]

Melting Point 201°C (393.8°F) [3]

Acute Oral Toxicity (LD50) 6800 mg/kg (Rat) [3]

Acute Oral Toxicity (LD50) 8900 mg/kg (Mouse) [3]

Occupational Exposure Limits Not available [3]

Procedural Guidance for Handling and Disposal
Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Confirm that the fume hood or other ventilation system is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfer operations of powdered meso-

Ethambutol within a fume hood to prevent the generation and inhalation of dust. Minimize the

creation of dust by handling the material gently.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Spill Management: In case of a spill, avoid breathing in any dust.[4] Clean up spills promptly

using appropriate methods to avoid dust generation. For larger spills, trained personnel

should conduct the cleanup.

Decontamination: After handling, decontaminate all surfaces and equipment. Wash hands

and any exposed skin thoroughly with soap and water.

Disposal Plan:

The disposal of meso-Ethambutol and its contaminated waste must comply with all local, state,

and federal regulations.

Waste Segregation: Segregate meso-Ethambutol waste from other laboratory waste

streams. This includes any unused product, contaminated consumables (e.g., gloves,

weighing paper), and empty containers.

Containerization: Place all solid waste into a clearly labeled, sealed container designated for

chemical waste.

Aqueous Waste: Collect aqueous solutions containing meso-Ethambutol in a separate,

labeled waste container. Do not pour down the drain unless permitted by local regulations.

Final Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous

waste disposal company. Ensure all containers are properly labeled according to Department

of Transportation (DOT) regulations for transport.[5]

Workflow for Safe Handling of meso-Ethambutol
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The following diagram outlines the key steps for the safe handling of meso-Ethambutol in a

laboratory setting.

Preparation Handling Cleanup & Disposal

Assess Hazards & Review SDS Select & Inspect PPE Verify Engineering Controls (Fume Hood) Weigh & Transfer in Fume Hood Prepare Solution Conduct Experiment Decontaminate Work Area & Equipment Segregate & Label Waste Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of meso-Ethambutol.

By implementing these safety and logistical protocols, research professionals can mitigate the

risks associated with handling meso-Ethambutol, fostering a culture of safety and responsibility

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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